Cas no 878905-16-9 (L-Norleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-5,5-difluoro-)

L-Norleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-5,5-difluoro- structure
878905-16-9 structure
Product Name:L-Norleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-5,5-difluoro-
CAS No:878905-16-9
MF:C21H21F2NO4
MW:389.392553091049
CID:4280986
PubChem ID:11710831
Update Time:2025-04-24

L-Norleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-5,5-difluoro- Chemical and Physical Properties

Names and Identifiers

    • L-Norleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-5,5-difluoro-
    • FF183603
    • 878905-16-9
    • Fmoc-5,5-difluoro-L-norleucine
    • Inchi: 1S/C21H21F2NO4/c1-21(22,23)11-10-18(19(25)26)24-20(27)28-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-12H2,1H3,(H,24,27)(H,25,26)/t18-/m0/s1
    • InChI Key: DLKLKUHHYAZSFD-SFHVURJKSA-N
    • SMILES: C(O)(=O)[C@H](CCC(F)(F)C)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

  • Exact Mass: 389.14386448Da
  • Monoisotopic Mass: 389.14386448Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 75.6Ų
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